Cas no 252893-52-0 (1-(3-Methoxyphenyl)prop-2-yn-1-one)

• Product Name: 1-(3-Methoxyphenyl)prop-2-yn-1-one
• CAS No: 252893-52-0
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• CID: 1019681
• Update Time: 2023-08-02

1-(3-Methoxyphenyl)prop-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one,1-(3-methoxyphenyl)-(9CI)
• 1-(3-methoxyphenyl)prop-2-yn-1-one
• 1-(3-Methoxyphenyl)-2-propyne-1-one
• 1-(3-Methoxyphenyl)prop-2-yn-1-one

• Inchi： 1S/C10H8O2/c1-3-10(11)8-5-4-6-9(7-8)12-2/h1,4-7H,2H3
• InChI Key： XFEQCKSILXQBPL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(C#C)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3